Cas no 92050-37-8 (Benzene, 1-phenoxy-2-(phenylthio)-)

• Product Name: Benzene, 1-phenoxy-2-(phenylthio)-
• CAS No: 92050-37-8
• MF: C₁₈H₁₄OS
• MW: 278.368163585663
• CID: 1971644
• PubChem ID: 13262661
• Update Time: 2025-10-14

Benzene, 1-phenoxy-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-phenoxy-2-(phenylthio)-
• SCHEMBL14654309
• 92050-37-8
• 2-Phenoxyphenyl(phenyl)sulfane
• (2-Phenoxyphenyl)(phenyl)sulfane

• Inchi： 1S/C18H14OS/c1-3-9-15(10-4-1)19-17-13-7-8-14-18(17)20-16-11-5-2-6-12-16/h1-14H
• InChI Key： YUDPDPSBLSRFNW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=CC=CC=C1OC1C=CC=CC=1

Computed Properties

• Exact Mass: 278.07653624Da
• Monoisotopic Mass: 278.07653624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 34.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Benzene, 1-phenoxy-2-(phenylthio)-

Compound CAS No. 92050-37-8: Benzene, 1-phenoxy-2-(phenylthio)

Benzene, 1-phenoxy-2-(phenylthio), also known by its CAS number 92050-37-8, is a complex organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with a phenoxy group at position 1 and a phenylthio group at position 2. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

The synthesis of Benzene, 1-phenoxy-2-(phenylthio) involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, the use of transition metal catalysts has been reported to significantly enhance the coupling reactions involved in its preparation.

In terms of chemical properties, this compound exhibits notable stability under standard conditions. However, it is reactive towards certain nucleophiles and electrophiles due to the electron-donating nature of the phenoxy and phenylthio groups. These groups activate the benzene ring towards substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have explored the application of Benzene, 1-phenoxy-2-(phenylthio) in materials science, particularly in the development of advanced polymers and composites. Its ability to form stable covalent bonds with other monomers has led to its use in creating high-performance materials for electronic applications. Additionally, research into its photochemical properties has revealed potential uses in light-emitting diodes (LEDs) and other optoelectronic devices.

In the pharmaceutical industry, this compound has been investigated as a precursor for drug development. Its structure provides a versatile platform for modifying bioactive molecules, enabling the creation of compounds with enhanced pharmacokinetic profiles. Recent findings suggest that derivatives of this compound may exhibit promising anti-inflammatory and antioxidant activities.

Environmental considerations have also come into play with the increasing use of Benzene, 1-phenoxy-2-(phenylthio). Researchers are exploring methods to mitigate its potential environmental impact through sustainable synthesis pathways and recycling strategies. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, are being actively pursued.

In conclusion, Benzene, 1-phenoxy-2-(phenylthio) (CAS No. 92050-37-8) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and adaptability make it an essential component in modern chemical research and industrial processes. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.